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Abstract

Dihydroxyaluminum sodium carbonate (DASC) is a synthetically produced inorganic
compound with the chemical formula NaAI(OH)2COs. It is widely utilized in the pharmaceutical
industry as an effective antacid for the relief of heartburn, acid indigestion, and sour stomach.
Its therapeutic action is derived from its ability to neutralize excess gastric acid. This technical
guide provides a detailed overview of the molecular weight, and the chemical and physical
properties of dihydroxyaluminum sodium carbonate. It includes comprehensive
experimental protocols for its synthesis and analysis, based on established pharmacopeial
methods and scientific literature. Furthermore, this document presents key quantitative data in
structured tables and visualizes complex processes through diagrams to facilitate a deeper
understanding for researchers, scientists, and professionals involved in drug development.

Chemical and Physical Properties

Dihydroxyaluminum sodium carbonate is an amorphous powder or can present as poorly
formed crystals.[1] It is a complex of aluminum hydroxide, sodium carbonate, and water.

Molecular Weight and Formula
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The molecular and chemical identity of dihydroxyaluminum sodium carbonate is

fundamental to its characterization and application in pharmaceutical formulations.

Property

Value

Source

Molecular Formula

CH2AINaOs or NaAI(OH)2COs

[2](3]

Molecular Weight

143.99 g/mol

[2](3]

CAS Registry Number

16482-55-6, 539-68-4

[2]

Physicochemical Properties

The physical and chemical properties of dihydroxyaluminum sodium carbonate are critical

for its formulation into stable and effective drug products.

Property

Value

Source

Appearance

Amorphous powder or poorly

formed crystals

[1]

pH (1 in 25 suspension)

9.9-10.2

[4]

Acid-Neutralizing Capacity

Not less than 75.0% of the
expected mEq value. Each mg
has an expected acid-
neutralizing capacity of 0.0278
mEq.

[4]

Loss on Drying

Not more than 14.5% (when
dried at 130°C to a constant

weight)

[4]

Sodium Content

Between 15.2% and 16.8%

[4]

Thermal Properties

Thermal analysis provides insights into the stability and decomposition profile of

dihydroxyaluminum sodium carbonate.
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Temperature Range )
Thermal Event °C) Observation Source

Dehydration 100 - 200 Initial loss of water [1]

Decomposition of the
carbonate component,
. reflected as an
Decomposition 300 - 650 ) [5]
endothermic peak
centered at 324°C in

DTA.

Formation of
polyamorphous oxides
) ] and sodium
Formation of Oxides 650 - 750 ] ) [5]
aluminate, associated
with exothermic

peaks.

Synthesis of Dihydroxyaluminum Sodium
Carbonate

There are two primary methods for the synthesis of dihydroxyaluminum sodium carbonate,
each with distinct procedural steps and reaction conditions.

Synthesis via Reaction of an lonic Aluminum Salt with
Sodium Carbonate

This method involves the precipitation of dihydroxyaluminum sodium carbonate from an
agueous solution containing an aluminum salt and an excess of sodium carbonate.
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Synthesis of Dihydroxyaluminum Sodium Carbonate (Sodium Carbonate Method)

Reactants Reaction Conditions
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Caption: Workflow for the synthesis of Dihydroxyaluminum Sodium Carbonate via the
sodium carbonate method.

Synthesis via Carbonation of Sodium Aluminate
Solution

This alternative synthesis route involves the reaction of a sodium aluminate solution with
carbon dioxide.
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Synthesis of Dihydroxyaluminum Sodium Carbonate (Sodium Aluminate Method)

Reactants

Reaction Conditions

Gontrolled Temperature (20-35°CD Controlled pH (8.8-9.8)
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Caption: Workflow for the synthesis of Dihydroxyaluminum Sodium Carbonate via the
sodium aluminate method.

Experimental Protocols

The following protocols are based on the United States Pharmacopeia (USP) monographs and
are intended for the analysis of dihydroxyaluminum sodium carbonate.

Assay (Determination of Purity)

This protocol describes the titrimetric method to determine the purity of dihydroxyaluminum
sodium carbonate.

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/product/b082158?utm_src=pdf-body
https://www.benchchem.com/product/b082158?utm_src=pdf-body
https://www.benchchem.com/product/b082158?utm_src=pdf-body
https://www.benchchem.com/product/b082158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Assay of Dihydroxyaluminum Sodium Carbonate (USP)

[Weigh ~300 mg of undried sample]

Gdd 10 mL of 2 N H2S0O4, heat to 80°C for 5 min, and boil for 1 mirD

;

[’\dd 30.0 mL of 0.1 M edetate disodium VS and boil for 1 mirD

:

Gool, add 10 mL of acetic acid-ammonium acetate buffer TS, 50 mL of acetone, and 2 mL of dithizone TS. Adjust to pH 4.9

El'itrate with 0.05 M zinc sulfate VS to an orange-pink endpoint, maintaining pH 4.5]
[Perform a blank determinatiorD

Galculate the percentage of dihydroxyaluminum sodium carbonata

Click to download full resolution via product page

Caption: Experimental workflow for the assay of Dihydroxyaluminum Sodium Carbonate.
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Acid-Neutralizing Capacity

This protocol determines the effectiveness of dihydroxyaluminum sodium carbonate in
neutralizing acid, a critical parameter for its function as an antacid.

Acid-Neutralizing Capacity Test (USP <301>)

Gccurately weigh ~425 mg of undried materiaD

(Add a specified volume of 0.1 N HCD

(Stir for a specified time to allow for neutralizatior)

:

Titrate the excess HCI with 0.1 N NaOH to a stable pH of 3.5

:

Calculate the mEq of acid consumed per gram of substance
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Caption: Experimental workflow for determining the acid-neutralizing capacity.

pH Determination

This protocol outlines the procedure for measuring the pH of a suspension of
dihydroxyaluminum sodium carbonate.

pH Determination (USP <791>)

Prepare a 1 in 25 suspension of the substance in water

:

Calibrate the pH meter using standard buffer solutions

:

Gmmerse the calibrated electrode in the suspension and record the pID

Click to download full resolution via product page

Caption: Experimental workflow for pH determination.
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Mechanism of Action: Acid Neutralization

The primary therapeutic effect of dihydroxyaluminum sodium carbonate is the chemical
neutralization of hydrochloric acid (HCI) in the stomach. This reaction reduces gastric acidity,
providing relief from associated symptoms.

Acid Neutralization Reaction

( )
C O OO
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Caption: Chemical reaction of Dihydroxyaluminum Sodium Carbonate with stomach acid.

Conclusion

This technical guide has provided a comprehensive overview of dihydroxyaluminum sodium
carbonate, encompassing its molecular weight, physicochemical properties, and detailed
experimental protocols for its synthesis and analysis. The structured presentation of
guantitative data and the visualization of key processes are intended to serve as a valuable
resource for researchers, scientists, and drug development professionals. A thorough
understanding of these fundamental characteristics is essential for the effective formulation,
quality control, and application of dihydroxyaluminum sodium carbonate in the
pharmaceutical field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 12/13 Tech Support


https://www.benchchem.com/product/b082158?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s656545
https://trungtamthuoc.com/pdf/dihydroxyaluminum-sodium-carbonate-usp-2025.pdf
https://trungtamthuoc.com/usp-en/dihydroxyaluminum-sodium-carbonate
https://trungtamthuoc.com/usp-en/dihydroxyaluminum-sodium-carbonate
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m26270.html
https://www.researchgate.net/publication/272330455_A_New_Preparation_Method_of_Sodium_Aluminum_Hydroxy_Carbonate_and_Potassium_Aluminum_Hydroxy_Carbonate_from_Basic_Aluminum_Sulfate
https://www.benchchem.com/product/b082158#dihydroxyaluminum-sodium-carbonate-molecular-weight-and-properties
https://www.benchchem.com/product/b082158#dihydroxyaluminum-sodium-carbonate-molecular-weight-and-properties
https://www.benchchem.com/product/b082158#dihydroxyaluminum-sodium-carbonate-molecular-weight-and-properties
https://www.benchchem.com/product/b082158#dihydroxyaluminum-sodium-carbonate-molecular-weight-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082158?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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